Cas no 116146-20-4 (5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one)

116146-20-4 structure
Product Name:5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one
CAS No:116146-20-4
Molecular Formula:C5H7NO2S
Molecular Weight:145.18
CID:3646922
PubChem ID:15389973
5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one Properties
Names and Identifiers
-
- 1,3,4-Oxathiazol-2-one, 5-(1-methylethyl)-
- 5-(propan-2-yl)-2H-1,3,4-oxathiazol-2-one
- EN300-130081
- BAPYTKHEAGEYKI-UHFFFAOYSA-N
- SCHEMBL8947059
- REA14620
- 116146-20-4
- 5-propan-2-yl-1,3,4-oxathiazol-2-one
- AKOS026727046
- 5-isopropyl-[1,3,4]oxathiazolin-2-one
-
- InChIKey: BAPYTKHEAGEYKI-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H7NO2S/c1-3(2)4-6-9-5(7)8-4/h3H,1-2H3
Computed Properties
- Exact Mass: 145.01974964g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 145.01974964g/mol
- Heavy Atom Count: 9
- Complexity: 164
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 64Ų
5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P01A69C-5g |
5-(propan-2-yl)-2H-1,3,4-oxathiazol-2-one |
116146-20-4 | 95% | 5g |
$2870.00 | ||
A2B Chem LLC | AV53488-50mg |
5-(Propan-2-yl)-2h-1,3,4-oxathiazol-2-one |
116146-20-4 | 95% | 50mg |
$227.00 | ||
Aaron | AR01A6HO-50mg |
5-(propan-2-yl)-2H-1,3,4-oxathiazol-2-one |
116146-20-4 | 95% | 50mg |
$276.00 | 2025-02-09 | |
Enamine | EN300-130081-0.05g |
5-(propan-2-yl)-2H-1,3,4-oxathiazol-2-one |
116146-20-4 | 95% | 0.05g |
$182.0 | 2023-06-08 | |
TRC | B523823-10mg |
5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one |
116146-20-4 | 10mg |
$ 50.00 | 2022-06-07 |
5-(Propan-2-yl)-2H-1,3,4-oxathiazol-2-one Related Literature
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Carolin Mügge,Ruiqi Liu,Helmar Görls,Chiara Gabbiani,Elena Michelucci,Nadine Rüdiger,Joachim H. Clement,Luigi Messori Dalton Trans., 2014,43, 3072-3086
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Jasper D. Cook,Niels H. Damrauer,Justin C. Johnson Chem. Sci., 2016,7, 1185-1191
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Tran Ngoc Huan,Jonathan Heidkamp,Philippe Simon,Etienne Derat,Saioa Cobo,Guy Royal,Arno Bergmann,Peter Strasser,Holger Dau,Vincent Artero,Marc Fontecave J. Mater. Chem. A, 2015,3, 3901-3907
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W. Russell Bowman,John M. D. Storey Chem. Soc. Rev., 2007,36, 1803-1822
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Dongqi Yue,Shaoning Shi,Hou Chen,Liangjiu Bai,Wenxiang Wang,Huawei Yang,Lixia Yang,Donglei Wei J. Mater. Chem. B, 2024,12, 762-771
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Zhen Liu,Giridhar Pulletikurthi,Abhishek Lahiri,Tong Cui,Frank Endres Dalton Trans., 2016,45, 8089-8098
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Jean-Matthieu Prot,Andrei Bunescu,Bénédicte Elena-Herrmann,Eric Leclerc,Céline Brochot Mol. BioSyst., 2012,8, 1908-1920
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Jiabing Luo,Shutao Wang,Cuiping Jia,Yuan Pan,Jun Zhang,Yan Zhou Anal. Methods, 2022,14, 4474-4484
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Tatsuya Yamazaki,Ken Hasegawa,Ken-ichi Honma,Sentaro Ozawa Phys. Chem. Chem. Phys., 2001,3, 2686-2691
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